molecular formula C11H16BrN3O4S B8302657 Tert-butyl 5-bromo-3-(methylsulfonamido)pyridin-2-ylcarbamate

Tert-butyl 5-bromo-3-(methylsulfonamido)pyridin-2-ylcarbamate

Cat. No.: B8302657
M. Wt: 366.23 g/mol
InChI Key: ASILOWPDUKNICA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 5-bromo-3-(methylsulfonamido)pyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C11H16BrN3O4S and its molecular weight is 366.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16BrN3O4S

Molecular Weight

366.23 g/mol

IUPAC Name

tert-butyl N-[5-bromo-3-(methanesulfonamido)pyridin-2-yl]carbamate

InChI

InChI=1S/C11H16BrN3O4S/c1-11(2,3)19-10(16)14-9-8(15-20(4,17)18)5-7(12)6-13-9/h5-6,15H,1-4H3,(H,13,14,16)

InChI Key

ASILOWPDUKNICA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=C(C=C(C=N1)Br)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl 5-bromo-3-(N-(methylsulfonyl)methylsulfonamido)pyridin-2-ylcarbamate (68 mg, 0.15 mmol) and N,N-dimethylethylenediamine (169 uL, 1.5 mmol) in dioxane (1 mL) was stirred at rt for 70 min. After diluting with ethyl acetate, the mixture was washed with aqueous citric acid (10%) followed by water. The organic phase was then dried over magnesium sulfate, filtered, and concentrated in vacuo. The residue was then diluted with dichloromethane which was then washed with 1 N HCl. After partitioning, the organic phase was dried over magnesium sulfate, filtered, and concentrated in vacuo to provide tert-butyl 5-bromo-3-(methylsulfonamido)pyridin-2-ylcarbamate (57 mg, 0.15 mmol, quantitative yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ 8.24 (d, 1H), 8.07 (d, 1H), 2.98 (s, 3H), 1.54 (s, 9H); MS (EI) for C10H16BrN3O4S: 310, 312 (Br isotopes, MH+-t-butyl).
Name
tert-butyl 5-bromo-3-(N-(methylsulfonyl)methylsulfonamido)pyridin-2-ylcarbamate
Quantity
68 mg
Type
reactant
Reaction Step One
Quantity
169 μL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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